Cas no 1454585-06-8 (SR-3029)

• Product name: SR-3029
• CAS No: 1454585-06-8
• MF: C₂₃H₁₉F₃N₈O
• MW: 480.4452
• MDL: MFCD30187527
• CID: 2601241

SR-3029 Chemical and Physical Properties

Names and Identifiers

• SR-3029
• N-((4,5-difluoro-1H-benzo[d]imidazol-2-yl)methyl)-9-(3-fluorophenyl)-2-morpholino-9H-purin-6-amine
• SR 3029
• (6,7-Difluoro-1H-benzoimidazol-2-ylmethyl)-[9-(3-fluoro-phenyl)-2-morpholin-4-yl-9H-purin-6-yl]-amine
• N-((6,7-Difluoro-1H-benzo[d]imidazol-2-yl)methyl)-9-(3-fluorophenyl)-2-morpholino-9H-purin-6-amine
• SR3029
• BCP20656
• BDBM50454220
• s6544
• N-[(6,7-Difluoro-1H-benzimidazol-2-yl)methyl]-9-(3
• K0E
• N-((4,5-difluoro-1H-benzo[d]imidazol-2-yl)meth
• N-[(4,5-Difluoro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-morpholin-4-ylpurin-6-amine

• MDL： MFCD30187527
• Inchi： 1S/C23H19F3N8O/c24-13-2-1-3-14(10-13)34-12-28-20-21(31-23(32-22(20)34)33-6-8-35-9-7-33)27-11-17-29-16-5-4-15(25)18(26)19(16)30-17/h1-5,10,12H,6-9,11H2,(H,29,30)(H,27,31,32)
• InChI Key： CEBMEQPREMCWOL-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C2=C1N=C(C([H])([H])N([H])C1=C3C(=NC(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N(C1C([H])=C([H])C([H])=C(C=1[H])F)C([H])=N3)N2[H])F

Computed Properties

• Exact Mass: 480.163392g/mol
• Monoisotopic Mass: 480.163392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Molecular Weight: 480.4g/mol
• Topological Polar Surface Area: 96.8

SR-3029 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles